![molecular formula C20H22N2O2 B1226343 N-[4-[[(E)-3-phenylprop-2-enoyl]amino]butyl]benzamide CAS No. 64223-54-7](/img/structure/B1226343.png)
N-[4-[[(E)-3-phenylprop-2-enoyl]amino]butyl]benzamide
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Overview
Description
N-[4-[[(E)-3-phenylprop-2-enoyl]amino]butyl]benzamide is a natural product found in Aglaia, Aglaia elaeagnoidea, and other organisms with data available.
Scientific Research Applications
Antiproliferative Activity
- A study by Raffa et al. (2011) synthesized a series of 2-{[(2E)-3-phenylprop-2-enoyl]amino}benzamides, including compounds similar to the queried molecule. These compounds demonstrated significant antiproliferative activity against various cancer types, acting as antitubulin agents (Raffa et al., 2011).
Potential Therapeutic Agents
- Hussain et al. (2016) synthesized a series of benzamides as potential therapeutic agents for Alzheimer’s disease. This research highlights the potential of benzamides in treating neurological disorders (Hussain et al., 2016).
Electrochemical Oxidation
- Jovanović et al. (2020) investigated the electrochemical oxidation of amino-substituted benzamide derivatives, which are important for understanding the antioxidant activity of these compounds (Jovanović et al., 2020).
Anticonvulsant Activity
- Lambert et al. (1995) explored benzamide derivatives for their anticonvulsant properties, offering insights into the potential of benzamides in epilepsy treatment (Lambert et al., 1995).
Antibacterial Activity
- Sattar et al. (2019) synthesized azo compounds from benzamides, showing moderate antibacterial activity against various bacteria (Sattar et al., 2019).
Enzyme Inhibition
- Abbasi et al. (2014) synthesized N-(3-hydroxyphenyl) benzamide and its derivatives, studying their enzyme inhibition activities against butylcholinesterase, acetylcholinesterase, and lipoxygenase enzymes (Abbasi et al., 2014).
properties
CAS RN |
64223-54-7 |
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Product Name |
N-[4-[[(E)-3-phenylprop-2-enoyl]amino]butyl]benzamide |
Molecular Formula |
C20H22N2O2 |
Molecular Weight |
322.4 g/mol |
IUPAC Name |
N-[4-[[(E)-3-phenylprop-2-enoyl]amino]butyl]benzamide |
InChI |
InChI=1S/C20H22N2O2/c23-19(14-13-17-9-3-1-4-10-17)21-15-7-8-16-22-20(24)18-11-5-2-6-12-18/h1-6,9-14H,7-8,15-16H2,(H,21,23)(H,22,24)/b14-13+ |
InChI Key |
XYVZRTYPQHUZGY-BUHFOSPRSA-N |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/C(=O)NCCCCNC(=O)C2=CC=CC=C2 |
SMILES |
C1=CC=C(C=C1)C=CC(=O)NCCCCNC(=O)C2=CC=CC=C2 |
Canonical SMILES |
C1=CC=C(C=C1)C=CC(=O)NCCCCNC(=O)C2=CC=CC=C2 |
synonyms |
pyramidatine |
Origin of Product |
United States |
Retrosynthesis Analysis
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